1-(6-(Methyl(phenyl)amino)pyridin-3-yl)propan-1-ol

• Molecular Formula: C15H18N2O
• Molecular Weight: 242.32 g/mol
• SMILES: CCC(C1=CN=C(C=C1)N(C)C2=CC=CC=C2)O
• InChI: InChI=1S/C15H18N2O/c1-3-14(18)12-9-10-15(16-11-12)17(2)13-7-5-4-6-8-13/h4-11,14,18H,3H2,1-2H3
• InChIKey: DQJKQPNSXGBOOH-UHFFFAOYSA-N

1-(6-(Methyl(phenyl)amino)pyridin-3-yl)propan-1-ol Overview

1-(6-(Methyl(phenyl)amino)pyridin-3-yl)propan-1-ol is a synthetic small molecule with the molecular formula C15H18N2O and a molecular weight of 242.32 g/mol . It features a pyridine core substituted at the 6-position with a tertiary N-methyl-N-phenylamino group and at the 3-position with a secondary propan-1-ol chain. This specific substitution pattern distinguishes it from other arylaminopyridine alcohols and presents a unique vector for hydrogen bonding and lipophilic interactions. While detailed pharmacological data is not publicly available, its structure suggests potential utility as a building block or a fragment for medicinal chemistry campaigns targeting kinases or other enzymes that accommodate diarylamine motifs .

Fragment-like probe for kinase or enzyme diarylamine motif studies

Supports matched molecular pair exploration with its ketone analog

Unique 6-N-methylanilino-3-propanol connectivity for SAR differentiation

Why Generic Substitution Fails for This Compound

Generic substitution is not feasible within this chemical series due to pronounced differences in physicochemical properties and potential binding pharmacophores arising from subtle structural changes. The specific 3-propan-1-ol attachment on the pyridine, combined with the 6-N-methyl-N-phenylamino group, creates a distinct electronic environment and hydrogen-bonding profile. Even minor alterations, such as oxidation to the corresponding ketone or relocation of the amino-alcohol connectivity, fundamentally change the compound's lipophilicity (SlogP), topological polar surface area (TPSA), and the number of hydrogen bond donors. These factors directly impact solubility, membrane permeability, and target engagement in biological assays . A direct comparator, the positional isomer 3-[(Phenyl-pyridin-2-yl-methyl)-amino]-propan-1-ol (CAS 626214-15-1), shares the exact molecular weight but differs in connectivity, resulting in a secondary amine and a distinct spatial orientation of the phenyl ring, which precludes their interchangeable use in structure-activity relationship (SAR) studies .

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Oxidation to ketone

Removes the alcohol hydrogen bond donor, which may shift target engagement and solubility profile; direct SAR transfer from alcohol to ketone is not automatic.

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Positional isomer (CAS 626214-15-1)

Different connectivity creates a secondary amine and altered spatial orientation of the phenyl ring, leading to distinct lipophilicity and TPSA; not interchangeable in cell-based or in vivo assays.

Quantitative Differentiation Guide

Hydrogen Bond Donor Count vs. Ketone Analog

The target alcohol possesses one hydrogen bond donor (the -OH group), whereas its direct ketone analog, 1-(6-(Methyl(phenyl)amino)pyridin-3-yl)propan-1-one (CAS 1355219-83-8), possesses zero HBDs. This difference is critical for central nervous system (CNS) drug design, where a lower HBD count is often associated with improved brain penetration. Researchers seeking to tune HBD count without altering the aromatic scaffold can quantitatively select between the alcohol and ketone forms to probe hydrogen-bond-dependent pharmacology .

HBD Count

Head-to-head

Target: 1 → Ketone: 0

Enables systematic hydrogen bonding studies without scaffold change.

Derived from SMILES; confirm experimentally.

Evidence Dimension	Hydrogen Bond Donor (HBD) Count
Target Compound Data	1
Comparator Or Baseline	1-(6-(Methyl(phenyl)amino)pyridin-3-yl)propan-1-one (Ketone Analog): 0
Quantified Difference	Target compound provides one additional HBD.
Conditions	Structural analysis based on SMILES: Target = CCC(O)c1ccc(N(C)c2ccccc2)nc1; Comparator = CCC(=O)c1ccc(N(C)c2ccccc2)nc1.

Why This Matters

This allows for systematic exploration of hydrogen bonding contributions to target affinity or pharmacokinetics without altering the core diarylamine scaffold.

Lipophilicity and TPSA vs. Positional Isomer

The target compound is a constitutional isomer of 3-[(Phenyl-pyridin-2-yl-methyl)-amino]-propan-1-ol (CAS 626214-15-1). While both share the formula C15H18N2O, the target compound's tertiary aniline motif results in a significantly higher calculated lipophilicity and a smaller topological polar surface area (TPSA). This is a key procurement differentiator: the target compound is predicted to have higher membrane permeability and lower aqueous solubility, making it more suitable for targets with lipophilic binding pockets. Compound selectivity cannot be assumed between these isomers, necessitating precise procurement .

Lipophilicity & TPSA

Cross-study comparable

SlogP ~2.5 vs ~2.1
TPSA ~36 vs ~45 Ų

Guides permeability-solubility trade-off in cell-based assays.

Computed values; experimental measurement recommended.

Evidence Dimension	Computed LogP vs. TPSA
Target Compound Data	SlogP ≈ 2.5; TPSA ≈ 36.4 Ų
Comparator Or Baseline	3-[(Phenyl-pyridin-2-yl-methyl)-amino]-propan-1-ol: SlogP ≈ 2.1; TPSA ≈ 45.2 Ų
Quantified Difference	The target is ~0.4 log units more lipophilic with a ~9 Ų smaller TPSA.
Conditions	Estimated using standard cheminformatics algorithms (e.g., XLogP3, Ertl TPSA) on neutral species.

Why This Matters

This informs selection when balancing solubility against membrane permeability in cell-based assays or in vivo models.

Purity and Vendor Availability

The target compound is commercially available from AK Scientific (catalog #8868ED) with a minimum guaranteed purity of 95% . This compares favorably to some analogs that may only be available via custom synthesis with extended lead times. For instance, the direct ketone analog (AKSci #8866ED) is also offered at 95% purity, providing a matched-purity pair for comparative studies . The positional isomer (CAS 626214-15-1) is offered by various suppliers at purity ranging from 95% to 98%, but the specific 6-N-methyl-N-phenylamino-3-propanol substitution pattern is uniquely sourced from this vendor, ensuring SAR fidelity in a screening campaign.

Purity & Sourcing

Supporting evidence

95% (matched pair with ketone analog)

Supports assay reproducibility and supply chain reliability.

Vendor catalog data; verify lot-specific COA.

Evidence Dimension	Commercial Purity and Availability
Target Compound Data	95% (AKSci #8868ED)
Comparator Or Baseline	Ketone Analog: 95% (AKSci #8866ED); Isomer (CAS 626214-15-1): 95-98% (various suppliers)
Quantified Difference	Matched purity (95%) available for direct comparator studies; unique sourcing for target scaffold.
Conditions	Vendor catalog specifications as of May 2026.

Why This Matters

Ensures reproducibility in biological assays and provides a reliable supply chain for hit-to-lead or lead optimization programs.

Key Applications in Drug Discovery

Physicochemical Tuning in Kinase Lead Optimization

When iterating on a lead series where the diarylamine or N-methylaniline motif is a key pharmacophore, this compound serves as a matched molecular pair with its ketone analog. By exchanging between the alcohol and ketone, medicinal chemists can precisely probe the contribution of a single hydrogen-bond donor to kinase selectivity and potency, without altering the core scaffold .

Fragment-Based Screening for Lipophilic Targets

With a relatively low molecular weight (242.32 g/mol) and a moderate-to-high computed SlogP, this compound fits the ideal profile of a fragment-like probe. Its distinct tertiary amine and alcohol functional groups provide diverse interaction vectors for fragment growing or linking in targets such as bromodomains or GPCRs that feature lipophilic grooves .

Selective Probe Development via Isomer Differentiation

The target compound's unique connectivity (6-amino/3-alcohol) differentiates it from other C15H18N2O isomers. This can be exploited to develop selective chemical probes, where minor changes in hydrogen bonding or lipophilicity from one isomer to another result in distinct biological fingerprints across a panel of related enzymes or receptors .

Application

Selection Property

Validation Focus

Kinase lead optimization

Matched molecular pair (alcohol vs. ketone)

Hydrogen bond contribution to target selectivity

Fragment-based screening

Fragment-like profile (low MW, moderate lipophilicity)

Lipophilic pocket engagement

Selective probe development

Isomer-specific connectivity

Biological fingerprinting across enzyme panels